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Compound of Interest

Compound Name: Dioxopromethazine hydrochloride

Cat. No.: B10775550

Essential Safety and Handling of
Dioxopromethazine Hydrochloride

For laboratory professionals, including researchers, scientists, and drug development experts,
ensuring safe handling of chemical compounds is paramount. This guide provides immediate,
essential safety and logistical information for handling Dioxopromethazine hydrochloride,
with a focus on personal protective equipment (PPE), operational plans, and disposal
protocols.

Physicochemical and Toxicity Data

A clear understanding of the compound's properties is the first step in safe handling. The
following tables summarize the key physicochemical and toxicological data for
Dioxopromethazine hydrochloride.

Table 1: Physicochemical Properties of Dioxopromethazine Hydrochloride
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Property Value Source
Molecular Formula C17H21CIN202S [1]
Molecular Weight 352.88 g/mol [2]
Appearance White to off-white powder [2][3]
Melting Point 127-129°C [2][3]
Boiling Point 478.451°C at 760 mmHg [3]

3 Chloroform (Slightly), Methanol
Solubility _ [31[4]
(Slightly, Heated)

Refrigerator; Store at -20°C
Storage Temperature ] [31[5]
(powder) or -80°C (in solvent)

Table 2: Toxicological Data of Dioxopromethazine Hydrochloride

Hazard Classification Statement Source

o Category 4: Harmful if
Acute Oral Toxicity [5]
swallowed

Category 1: Very toxic to

Aquatic Toxicity aquatic life with long lasting [5]
effects
Hazard Statements H302, H410 [5]

. P264, P270, P273, P301 +
Precautionary Statements [5]
P312, P330, P391, P501

Personal Protective Equipment (PPE) Protocol

The selection and use of appropriate PPE is critical to minimize exposure risk. The following
provides a step-by-step guide for PPE selection and use when handling Dioxopromethazine
hydrochloride.
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Recommended PPE

» Eye Protection: Safety goggles with side-shields are required to protect against splashes and
dust.[5]

o Hand Protection: Wear protective gloves. While specific material breakthrough times are not
available, nitrile gloves are a common and effective choice for handling powdered chemicals.
Ensure to change gloves immediately if they become contaminated.

o Body Protection: An impervious lab coat or gown is necessary to protect the skin.[5] For
procedures with a higher risk of splashes or aerosol generation, consider a poly-coated
gown.[6]

e Respiratory Protection: Use a suitable respirator if there is a risk of inhaling dust or aerosols,
especially when handling the powder outside of a ventilated enclosure.[5] A NIOSH-
approved N-95 respirator can provide both respiratory and splash protection.[6]
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Operational and Disposal Plans

Adherence to strict operational and disposal protocols is essential for laboratory safety and

environmental protection.

Handling and Storage Procedures

Engineering Controls: Handle Dioxopromethazine hydrochloride in a well-ventilated area,
preferably within a chemical fume hood to avoid inhalation of dust and aerosols.[5] Ensure a
safety shower and eyewash station are readily accessible.[5]

Safe Handling Practices: Avoid contact with skin, eyes, and clothing.[5] Do not eat, drink, or
smoke in areas where the compound is handled.[5] Wash hands thoroughly after handling.[5]

Storage: Keep the container tightly sealed in a cool, well-ventilated area.[5] Protect from
direct sunlight and sources of ignition.[5] For long-term stability, store the powder at -20°C
and solutions at -80°C.[5]

Emergency Procedures

In the event of an emergency, follow these procedures:

Eye Contact: Immediately flush eyes with large amounts of water for at least 15 minutes,
holding the eyelids open.[5] Remove contact lenses if present and easy to do. Seek prompt
medical attention.[5]

Skin Contact: Remove contaminated clothing and rinse the affected skin area thoroughly
with plenty of water.[5] Seek medical advice if irritation occurs.

Inhalation: Move the individual to fresh air. If breathing is difficult, provide respiratory support.

[5]

Ingestion: Do NOT induce vomiting.[5] Rinse the mouth with water and seek immediate
medical attention.[5]

Spills: Evacuate the area and ensure adequate ventilation.[5] Wearing full PPE, absorb spills
with an inert material (e.g., diatomite, universal binders) and collect for disposal.[5]
Decontaminate the spill area with alcohol.[5]
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Disposal Plan

Proper disposal is crucial to prevent environmental contamination, as Dioxopromethazine
hydrochloride is very toxic to aquatic life.[5]

o Waste Collection: All waste materials, including contaminated PPE, absorbent materials from
spills, and empty containers, should be collected in a designated, properly labeled, and
sealed container for hazardous waste.

» Disposal Method: Dispose of the contents and container at an approved waste disposal
facility.[5] Do not allow the chemical to enter drains or watercourses.[5] Follow all federal,
state, and local regulations for hazardous waste disposal.[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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